4,5-Dichloroindole
Overview
Description
4,5-Dichloroindole is a chemical compound with the molecular formula C8H5Cl2N . It has a molecular weight of 186.04 . It is a solid substance and is used in the manufacture of chemical compounds .
Synthesis Analysis
The synthesis of 4,5-Dichloroindole involves nitration of commercially available 2,3-dichlorobenzaldehyde, a telescopic process for the Henry reaction, and subsequently reductive cyclization of the resulting o,β-dinitrostyrene intermediate into 4,5-dichloroindole using iron powder in methanol and acetic acid .Molecular Structure Analysis
The molecular structure of 4,5-Dichloroindole has been characterized by X-ray structure analysis . The InChI code for 4,5-Dichloroindole is 1S/C8H5Cl2N/c9-6-1-2-7-5 (8 (6)10)3-4-11-7/h1-4,11H .Chemical Reactions Analysis
The chemical reactivity of 4,5-Dichloroindole has been studied. For instance, it has been found to react with several nucleophiles, including thiosemicarbazide and different amines, to produce carboxylic acid derivatives .Physical And Chemical Properties Analysis
4,5-Dichloroindole is a solid substance . It has a molecular weight of 186.04 and a molecular formula of C8H5Cl2N .Scientific Research Applications
Preparation of Fine Chemicals and Pharmaceuticals
4,5-Dichloroindole is an important starting material for a wide range of fine chemicals and pharmaceuticals . A novel, practical, and efficient three-step process for the preparation of 4,5-Dichloroindole has been developed . This process includes nitration of commercially available 2,3-dichlorobenzaldehyde, a telescopic process for the Henry reaction, and subsequently reductive cyclization of the resulting o,β-dinitrostyrene intermediate into 4,5-dichloroindole using iron powder in methanol and acetic acid by the Nenitzescu reaction .
Safety and Hazards
4,5-Dichloroindole has been classified as a hazardous substance. It has been assigned the signal word “Warning” and is associated with hazard statements H302-H317 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment .
Relevant Papers Relevant papers on 4,5-Dichloroindole include studies on its synthesis , its molecular structure , and its potential biological activity . These papers provide valuable insights into the properties and applications of 4,5-Dichloroindole.
properties
IUPAC Name |
4,5-dichloro-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N/c9-6-1-2-7-5(8(6)10)3-4-11-7/h1-4,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUWQPYPTCAUUGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NC=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dichloroindole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of finding a novel process for preparing 4,5-Dichloroindole?
A1: While the abstract doesn't delve into specific applications of 4,5-Dichloroindole, it highlights the development of a "novel, practical, and efficient" process for its preparation []. This suggests that 4,5-Dichloroindole likely holds value as a chemical building block or intermediate in various synthetic processes. The discovery of improved synthetic routes for such compounds is crucial for several reasons:
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